3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 3-[[2-(2-hydroxyethoxy)ethylamino]methyl]phenol
• InChI: InChI=1S/C11H17NO3/c13-5-7-15-6-4-12-9-10-2-1-3-11(14)8-10/h1-3,8,12-14H,4-7,9H2
• InChI Key: IZAPWHWEEJYUEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CNCCOCCO

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol typically involves the reaction of 3-hydroxybenzaldehyde with 2-(2-hydroxyethoxy)ethylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted phenol derivatives.

Scientific Research Applications

3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe for biochemical assays.

Industry: The compound can be used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with various biological molecules, while the amino group can participate in nucleophilic reactions. These interactions can modulate the activity of enzymes and other proteins, leading to specific biological effects.

Comparison with Similar Compounds

Key Insights :

• The presence of an aminomethyl linker in 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol distinguishes it from simpler ethoxy-substituted phenols like 3-HEP and 2-HEP. This linker may enhance chelation or binding properties .

Physical and Chemical Properties

Limited direct data exist for the target compound, but inferences can be drawn from analogs:

Compound Name	Melting Point/Solubility	Stability/Reactivity
3-HEP	Not reported; likely polar due to hydroxyethoxy and phenolic groups.	Susceptible to oxidation at the phenolic hydroxyl group.
Etofenamate	Liquid at room temperature; soluble in organic solvents.	Ester groups may hydrolyze under acidic/basic conditions.
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	High lipophilicity due to tetramethylbutyl group.	Stable under physiological conditions; used in surfactants or emulsifiers.

Key Insights :

• The hydroxyethoxyethylaminomethyl side chain in the target compound likely enhances water solubility compared to non-polar analogs like .
• Phenolic hydroxyl groups (common across analogs) confer acidity (pKa ~10) and redox activity .

Key Insights :

• The aminomethyl-ethoxy side chain in the target compound may enable interactions with biological targets (e.g., enzymes, membranes) similar to Etofenamate .
• Lack of bulky substituents (cf. KTH-13 ) could reduce steric hindrance, favoring binding to flat active sites.

Conclusion 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol occupies a unique niche among phenolic derivatives, combining a flexible ethoxy-amine side chain with a redox-active phenolic core. Further research is needed to elucidate its synthesis, stability, and bioactivity, particularly in comparison to halogenated or bulkier derivatives.

Biological Activity

3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol, commonly referred to as a phenolic compound with potential biological applications, has garnered attention in recent years due to its diverse pharmacological properties. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_{13}\text{H}_{19}\text{N}\text{O}_{3}$$

This structure features a phenolic core substituted with a hydroxyethoxyethyl amino group, which is significant for its biological interactions.

1. Antimicrobial Activity

Research indicates that derivatives of phenolic compounds exhibit substantial antimicrobial properties. In particular, studies have shown that compounds similar to 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol demonstrate efficacy against various bacterial strains. For instance, a study highlighted that certain phenolic derivatives inhibited the growth of Staphylococcus aureus, suggesting a mechanism involving disruption of ATP synthesis and membrane integrity .

Compound	Activity Against	Mechanism
3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol	Staphylococcus aureus	Inhibition of ATP synthesis
Related carbamate derivatives	M. avium and M. intracellulare	Disruption of cell membrane function

2. Cytotoxicity and Cancer Research

The cytotoxic effects of phenolic compounds are also noteworthy. In vitro studies using human cancer cell lines have revealed that 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol can induce apoptosis in certain cancer cells. The mechanism involves the generation of reactive oxygen species (ROS), leading to cellular stress and eventual cell death .

3. Antiviral Potential

Emerging research suggests that this compound may possess antiviral properties, particularly against viruses such as HSV-1. While specific data on 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol is limited, related compounds have shown promise in inhibiting viral replication through mechanisms that disrupt viral assembly and DNA processing .

Case Studies

Several case studies have been conducted to evaluate the biological activity of compounds structurally related to 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol:

• Study on Antimicrobial Efficacy : A comparative analysis of various phenolic derivatives demonstrated that those with hydroxyalkyl substitutions exhibited enhanced antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study concluded that the presence of hydroxyl groups significantly contributed to their effectiveness .
• Cytotoxic Effects in Cancer Models : In a controlled study, the cytotoxic effects of phenolic compounds on breast cancer cell lines were assessed, revealing that compounds similar to 3-({[2-(2-Hydroxyethoxy)ethyl]amino}methyl)phenol triggered apoptosis via ROS pathways. This suggests potential for therapeutic applications in oncology .